6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 6-chloro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C6H4ClN3O/c7-4-1-2-5-8-9-6(11)10(5)3-4/h1-3H,(H,9,11)
• InChI Key: RAEMFDQJNPNIOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=O)N2C=C1Cl
• Molecular Formula: C6H4ClN3O
• Molecular Weight: 169.57 g/mol

Description

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyridines has been reported in various studies. One common approach involves the oxidative cyclization of N-(2-pyridyl)amidines using oxidizers such as NaOCl, Pb(OAc)4, or MnO2. Another method involves the Retro Diels Alder protocol for regioselective synthesis.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[4,3-a]pyridines have been studied. For instance, the reaction of [1,2,4]triazolo[4,3-a]pyridinium tetrafluoroborates with [RhCl(COD)]2 and [PdCl(allyl)]2 takes place under mild basic conditions. Another study reported the Retro Diels Alder protocol for regioselective synthesis.

Scientific Research Applications

Antifungal Applications

6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one derivatives have shown promise in antifungal applications. A study by Wang et al. (2018) synthesized a novel compound from 6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one, demonstrating significant inhibitory activities against various fungi, including Stemphylium lycopersici, Fusarium oxysporum sp. cucumebrium, and Botrytis cinerea (Wang et al., 2018).

Synthesis and Structural Analysis

Efficient synthesis methods and structural analyses of 6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one derivatives are crucial for their application in scientific research. El-Kurdi et al. (2021) reported the synthesis of triazolopyridines using oxidative cyclization and characterized their structures via NMR, FTIR, MS, and X-ray diffraction (El-Kurdi et al., 2021). Yang et al. (2015) synthesized novel derivatives under microwave irradiation and characterized them for potential antifungal activities (Yang et al., 2015).

Chemical Synthesis Methods

Various studies have focused on developing efficient chemical synthesis methods for 6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one derivatives. For example, Reichelt et al. (2010) explored a palladium-catalyzed synthesis method for these compounds, which involved a chemoselective addition of hydrazides to 2-chloropyridine (Reichelt et al., 2010).

Potential Biological Applications

Studies have also investigated the biological activities of 6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one derivatives. For instance, Xu et al. (2017) synthesized novel sulfone derivatives containing this moiety and demonstrated their antifungal and insecticidal activities (Xu et al., 2017).

DFT Calculations and Structural Characterization

Density functional theory (DFT) calculations and structural characterizations are integral to understanding these compounds. Sallam et al. (2021) utilized DFT calculations to compare theoretical and experimental results obtained from X-ray diffraction studies of pyridazine derivatives, including 6-chloro-[1,2,4]triazolo[4,3-b]pyridazine (Sallam et al., 2021).

Mechanism of Action

The mechanism of action of “6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one” is not explicitly mentioned in the available resources.

Safety and Hazards

The safety and hazards associated with “6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one” are not explicitly mentioned in the available resources.